Cas no 1017663-25-0 (N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide)

• Product Name: N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• CAS No: 1017663-25-0
• MF: C₁₈H₁₇ClN₂OS₂
• MW: 376.923380613327
• CID: 6450304
• Update Time: 2025-06-28

N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide
• N-(3-chloro-2-methylphenyl)-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
• 5-Thiazolepropanamide, N-(3-chloro-2-methylphenyl)-2-methyl-4-(2-thienyl)-

• Inchi： 1S/C18H17ClN2OS2/c1-11-13(19)5-3-6-14(11)21-17(22)9-8-16-18(20-12(2)24-16)15-7-4-10-23-15/h3-7,10H,8-9H2,1-2H3,(H,21,22)
• InChI Key： NRVSSZLMCVDJGD-UHFFFAOYSA-N
• SMILES： S1C(CCC(NC2=CC=CC(Cl)=C2C)=O)=C(C2SC=CC=2)N=C1C

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 581.6±50.0 °C(Predicted)
• pka: 13.87±0.70(Predicted)

Additional information on N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide

Comprehensive Overview of N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide (CAS No. 1017663-25-0)

N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide, with the CAS number 1017663-25-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique molecular structure, combining a thiophene ring, a thiazole moiety, and a propanamide chain, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may offer novel therapeutic benefits.

The compound's chemical name reflects its complex architecture, highlighting key functional groups such as the 3-chloro-2-methylphenyl and 2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl segments. These structural elements are critical for its molecular interactions and binding affinity, making it a subject of study for targeting specific biological pathways. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in such compounds, as they can be screened virtually for potential efficacy against various diseases.

One of the most searched questions related to this compound is: "What are the potential applications of N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide in medicine?" Preliminary studies suggest its relevance in anti-inflammatory and antiproliferative therapies, though further clinical validation is required. The integration of high-throughput screening and machine learning in pharmaceutical research has accelerated the identification of such compounds, aligning with the growing demand for precision medicine solutions.

Another hot topic is the synthetic pathway of CAS 1017663-25-0. Organic chemists are exploring efficient methods to synthesize this compound, focusing on green chemistry principles to minimize environmental impact. The use of catalysts and microwave-assisted synthesis has been discussed in recent literature, addressing the need for sustainable and scalable production techniques. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing.

From a market perspective, the demand for novel small-molecule therapeutics like N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide is driven by the increasing prevalence of chronic diseases and the need for targeted treatments. Investors and stakeholders are keenly monitoring advancements in this space, particularly in relation to intellectual property and patent filings. The compound's CAS registry number (1017663-25-0) serves as a unique identifier, facilitating global research collaboration and regulatory compliance.

In conclusion, N-(3-chloro-2-methylphenyl)-3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamide represents a promising candidate for future pharmaceutical applications. Its multifunctional structure and potential therapeutic benefits make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing unmet medical needs, leveraging cutting-edge technologies like AI and sustainable chemistry.